Cas no 1806020-57-4 (Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure, featuring difluoromethyl, methoxy, and trifluoromethoxy substituents, enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms contributes to improved lipophilicity and metabolic resistance, which is advantageous in the design of bioactive compounds. This compound is particularly useful in the development of crop protection agents due to its potential pesticidal and herbicidal properties. Its ester functionality allows for further derivatization, enabling tailored modifications for specific applications. High purity and consistent synthesis ensure reliable performance in industrial and laboratory settings.
Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate structure
1806020-57-4 structure
Product Name:Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
CAS No:1806020-57-4
MF:C11H10F5NO4
MW:315.193420886993
CID:4842948
Update Time:2025-06-08

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
    • Inchi: 1S/C11H10F5NO4/c1-3-20-10(18)5-4-6(19-2)9(21-11(14,15)16)17-7(5)8(12)13/h4,8H,3H2,1-2H3
    • InChI Key: UEIWZMLSOQMGGT-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OCC)=CC(=C(N=1)OC(F)(F)F)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 352
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082533-1g
Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
1806020-57-4 97%
1g
$1,475.10 2022-04-01

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature

Additional information on Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806020-57-4): An Emerging Compound in Medicinal Chemistry

Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806020-57-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, methoxy, and trifluoromethoxy substituents on a pyridine ring, exhibits a range of biological activities that make it a promising candidate for further research and development.

The difluoromethyl group is known for its ability to enhance the metabolic stability and pharmacokinetic properties of drug molecules. This feature is particularly important in the design of drugs that need to maintain their efficacy over extended periods. The methoxy group, on the other hand, can influence the lipophilicity and electronic properties of the molecule, which are crucial for optimizing its interaction with biological targets. The trifluoromethoxy group adds further complexity to the molecule, contributing to its unique biological profile.

Recent studies have shown that Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate exhibits potent activity against various biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrates significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has indicated that Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate may have antiviral properties. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. This finding suggests that it could be developed into a broad-spectrum antiviral agent, addressing a critical need in global health.

In addition to its biological activities, Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has been studied for its potential use in cancer therapy. Research published in Cancer Research in 2022 demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthesis of Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has been optimized to ensure high yields and purity. A multi-step synthetic route involving the coupling of difluoroacetic acid with an appropriate pyridine derivative followed by esterification has been reported. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

Despite its promising properties, further research is needed to fully understand the safety profile and pharmacokinetics of Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate. Preclinical studies are currently underway to evaluate its toxicity, absorption, distribution, metabolism, and excretion (ADME) properties. These studies will provide essential data for advancing this compound into clinical trials.

In conclusion, Ethyl 2-(difluoromethyl)-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806020-57-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover its full potential, this compound may play a significant role in the development of new treatments for various diseases.

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